Cas no 922944-85-2 (methyl 5-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)methylfuran-2-carboxylate)

• Product Name: methyl 5-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)methylfuran-2-carboxylate
• CAS No: 922944-85-2
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 5505625
• Update Time: 2025-05-20

methyl 5-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-[(6-oxo-3-phenylpyridazin-1-yl)methyl]furan-2-carboxylate
• methyl 5-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)methylfuran-2-carboxylate

• Inchi： 1S/C17H14N2O4/c1-22-17(21)15-9-7-13(23-15)11-19-16(20)10-8-14(18-19)12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChI Key： ZZPUCFKAPIZIIL-UHFFFAOYSA-N
• SMILES： O1C(CN2N=C(C3=CC=CC=C3)C=CC2=O)=CC=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on methyl 5-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)methylfuran-2-carboxylate

Methyl 5-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)methylfuran-2-carboxylate (CAS No. 922944-85-2): A Comprehensive Overview

Methyl 5-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)methylfuran-2-carboxylate, identified by its CAS number 922944-85-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the dihydropyridazine class, a heterocyclic structure known for its diverse biological activities. The presence of a furan moiety and a phenyl group in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery.

The structural features of this compound make it particularly intriguing for researchers exploring novel therapeutic agents. The dihydropyridazine core is known to exhibit properties that are conducive to binding with biological receptors, while the ester functionality at the end of the molecule provides a site for further chemical modifications. These characteristics position methyl 5-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)methylfuran-2-carboxylate as a promising scaffold for developing new drugs targeting various diseases.

In recent years, there has been growing interest in the development of compounds that can modulate inflammatory pathways and oxidative stress, two key factors in many chronic diseases. The dihydropyridazine moiety in this compound has been shown to have anti-inflammatory properties, which could be beneficial in conditions such as arthritis and inflammatory bowel disease. Additionally, the furan ring may contribute to its ability to scavenge reactive oxygen species, thereby protecting cells from oxidative damage.

Recent studies have also highlighted the potential of this compound in the treatment of neurological disorders. The ability of dihydropyridazines to interact with calcium channels has been well-documented, and this compound may offer a novel approach to managing conditions such as epilepsy and Parkinson's disease. Furthermore, preliminary research suggests that it may have neuroprotective effects, which could be particularly relevant in age-related neurodegenerative diseases.

The synthesis of methyl 5-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)methylfuran-2-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the dihydropyridazine ring and subsequent functionalization to introduce the furan and ester groups. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how it is absorbed, distributed, metabolized, and excreted is crucial for determining its potential as a therapeutic agent. Preliminary pharmacokinetic studies suggest that it may have favorable properties such as good solubility and bioavailability, which are essential for effective drug delivery.

In conclusion, methyl 5-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)methylfuran-2-carboxylate represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, it is likely that new therapeutic applications will be identified, offering hope for improved treatments for various diseases.